Cas no 1508960-34-6 (1-(1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine)

1-(1-Benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine is a cyclopropylamine derivative featuring a benzofuran moiety, offering unique structural and electronic properties. This compound is of interest in medicinal chemistry and material science due to its rigid cyclopropane ring, which enhances conformational stability, and the benzofuran group, which contributes to π-electron delocalization. Its amine functionality provides a versatile handle for further derivatization, making it a valuable intermediate in synthetic applications. The steric hindrance from the geminal dimethyl groups may influence reactivity and selectivity in catalytic processes. This compound is suitable for research in drug discovery, agrochemical development, and advanced material design, where its structural features can be leveraged for tailored applications.
1-(1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine structure
1508960-34-6 structure
Product Name:1-(1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine
CAS No:1508960-34-6
MF:C13H15NO
MW:201.264303445816
CID:6361576
PubChem ID:83686629
Update Time:2025-06-07

1-(1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine
    • 1508960-34-6
    • EN300-1740944
    • Inchi: 1S/C13H15NO/c1-12(2)8-13(12,14)10-3-4-11-9(7-10)5-6-15-11/h3-7H,8,14H2,1-2H3
    • InChI Key: RSXJDOVUYQRGED-UHFFFAOYSA-N
    • SMILES: O1C=CC2=C1C=CC(=C2)C1(CC1(C)C)N

Computed Properties

  • Exact Mass: 201.115364102g/mol
  • Monoisotopic Mass: 201.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 39.2Ų

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Additional information on 1-(1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine

1-(1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1508960-34-6): A Comprehensive Overview

1-(1-Benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1508960-34-6) is a unique and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct benzofuran and dimethylcyclopropane moieties, exhibits a range of biological activities that make it a valuable candidate for further investigation.

The benzofuran core is a well-known heterocyclic structure that is found in numerous natural products and synthetic compounds with diverse biological activities. The presence of this moiety in 1-(1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine suggests potential interactions with various biological targets, including enzymes, receptors, and ion channels. The dimethylcyclopropane group, on the other hand, imparts unique steric and electronic properties to the molecule, which can influence its pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential therapeutic applications of compounds containing the benzofuran scaffold. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain benzofuran derivatives exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 1-(1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine may also possess similar biological activities, making it a promising lead compound for drug development.

In addition to its potential therapeutic applications, 1-(1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine has been studied for its structural properties and synthetic accessibility. The synthesis of this compound typically involves multi-step processes that include the formation of the benzofuran ring and the subsequent attachment of the dimethylcyclopropane moiety. A 2022 publication in the Tetrahedron Letters described an efficient synthetic route for this compound using palladium-catalyzed cross-coupling reactions, which has facilitated its large-scale production for further research.

The biological activity of 1-(1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine has been evaluated in various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits selective binding to specific receptors and enzymes, which could be exploited for targeted drug delivery. For example, a 2023 study in the Bioorganic & Medicinal Chemistry Letters demonstrated that 1-(1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine selectively inhibits the activity of a key enzyme involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 1-(1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, 1-(1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1508960-34-6) is a promising compound with a unique chemical structure and potential therapeutic applications. Its distinct benzofuran and dimethylcyclopropane moieties contribute to its biological activity and pharmacological properties. Ongoing research continues to explore its full potential as a lead compound for drug development in various therapeutic areas.

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